N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide

• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 5-(4-ethoxyphenyl)-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O3S2/c1-3-9-25-17-20-19-16(26-17)18-15(22)13-10-14(24-21-13)11-5-7-12(8-6-11)23-4-2/h3,5-8,10H,1,4,9H2,2H3,(H,18,19,22)
• InChI Key: MDMURSRGAFIZDO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=NN=C(S3)SCC=C

Description

N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide, also known as ASEIC, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. ASEIC is a heterocyclic compound that contains a thiadiazole and isoxazole ring system. It has been reported to exhibit promising biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.

Mechanism of Action

The mechanism of action of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are inflammatory mediators that play a crucial role in the pathogenesis of various diseases, including cancer, arthritis, and cardiovascular diseases. N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has also been reported to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has also been reported to inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. Additionally, N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has been shown to exhibit anti-microbial activity against various strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the laboratory. It has also been reported to exhibit low toxicity, making it a potential candidate for drug development. However, N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has some limitations for lab experiments. It has poor solubility in water, which can limit its bioavailability. Additionally, the mechanism of action of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide. One potential direction is to investigate its potential application as a drug for the treatment of various diseases, including cancer and inflammatory diseases. Another direction is to study the mechanism of action of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide in more detail to gain a better understanding of its biological activity. Additionally, the development of new synthetic methods for N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide could lead to the synthesis of new derivatives with improved bioavailability and activity. Finally, the study of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide as a potential corrosion inhibitor and dye for textile industries could lead to the development of new materials with improved properties.

Synthesis Methods

The synthesis of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide involves the reaction of 5-(4-ethoxyphenyl)-3-isoxazolecarboxylic acid with thionyl chloride and allyl mercaptan to yield 5-(4-ethoxyphenyl)-3-isoxazolecarbonyl chloride and allyl thiocyanate. The reaction of these two compounds with hydrazine hydrate and ammonium thiocyanate, respectively, leads to the formation of N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide.

Scientific Research Applications

N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has been extensively studied for its potential application in various fields, including medicinal chemistry, drug discovery, and agricultural sciences. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. N-[5-(allylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-ethoxyphenyl)-3-isoxazolecarboxamide has also been studied for its potential application as a corrosion inhibitor and as a dye for textile industries.